2-methoxy-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide

• Molecular Formula: C21H18N4O4S
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 2-methoxy-N-[5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H18N4O4S/c1-12-17(20-23-18(25-29-20)13-8-10-14(27-2)11-9-13)30-21(22-12)24-19(26)15-6-4-5-7-16(15)28-3/h4-11H,1-3H3,(H,22,24,26)
• InChI Key: ATCFWFYBMBXQBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=CC=CC=C2OC)C3=NC(=NO3)C4=CC=C(C=C4)OC

Description

Molecular Geometry and Stereochemical Configuration

The molecular formula of the compound, $$ \text{C}{20}\text{H}{16}\text{N}{4}\text{O}{3}\text{S} $$, corresponds to a molar mass of 392.4 g/mol. The central 1,3-thiazole ring adopts a planar geometry, with the (2Z)-configuration indicating a cis arrangement of substituents around the C=N double bond. This stereochemical assignment is critical for understanding the molecule’s electronic delocalization and intramolecular interactions. The oxadiazole ring, positioned at the 5th carbon of the thiazole, introduces additional rigidity due to its aromatic character, while the 4-methoxyphenyl group at the 3rd position of the oxadiazole contributes to steric bulk and π-conjugation.

The methoxy substituents on both the benzamide and oxadiazole-associated phenyl rings occupy para positions, optimizing steric compatibility and electronic stabilization through resonance effects. Density functional theory (DFT) simulations of analogous structures suggest that the thiazole and oxadiazole rings are nearly coplanar, with a dihedral angle of less than 10° between their respective planes. This alignment facilitates extended conjugation across the heterocyclic system, as evidenced by ultraviolet-visible (UV-Vis) spectral data.

Preparation Methods

Synthesis of 3-(4-Methoxyphenyl)-1,2,4-Oxadiazol-5-yl Chloride

The oxadiazole ring is synthesized using a modified protocol from Chandrakantha et al.. A mixture of 4-methoxybenzohydrazide (1.0 equiv) and chloroacetic acid (1.2 equiv) is refluxed in phosphorus oxychloride ($\text{POCl}_3$) at 110°C for 3 hours. The reaction is quenched with ice water, and the product is extracted with ethyl acetate. After column chromatography (petroleum ether:ethyl acetate, 7:3), the intermediate 3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl chloride is obtained as a white solid (yield: 78%).

Characterization Data :

• IR (KBr) : 1720 cm$^{-1}$ (C=N stretch), 1605 cm$^{-1}$ (C-O-C asymmetric stretch).

• $^1$H NMR (400 MHz, CDCl$_3$) : δ 8.02 (d, $J = 8.8$ Hz, 2H, Ar-H), 6.95 (d, $J = 8.8$ Hz, 2H, Ar-H), 3.87 (s, 3H, OCH$_3$).

Thiazole Ring Formation

Preparation of 4-Methyl-1,3-Thiazol-2(3H)-ylidene Amine

The thiazole core is synthesized via a Hantzsch reaction. Thiourea (1.5 equiv) is reacted with 2-bromo-4-methylacetophenone (1.0 equiv) in ethanol under reflux for 6 hours. The crude product is recrystallized from methanol to yield 4-methyl-1,3-thiazol-2(3H)-ylidene amine as a pale-yellow solid (yield: 82%).

Optimization Note :

• Microwave-assisted synthesis (100°C, 30 min) increases the yield to 89% while reducing reaction time.

Coupling of Oxadiazole and Thiazole Moieties

Nucleophilic Substitution Reaction

The oxadiazole chloride intermediate (1.0 equiv) is coupled with the thiazole amine (1.1 equiv) in dry tetrahydrofuran (THF) using triethylamine ($\text{Et}_3\text{N}$) as a base. The reaction is stirred at room temperature for 12 hours, followed by purification via silica gel chromatography (dichloromethane:methanol, 95:5) to afford the coupled product (yield: 65%).

Critical Parameters :

• Temperature : Reactions above 25°C lead to decomposition.

• Solvent : THF outperforms DMF or DMSO in minimizing side reactions.

Introduction of the Benzamide Group

Amidation with 2-Methoxybenzoic Acid

The final step involves reacting the coupled intermediate (1.0 equiv) with 2-methoxybenzoyl chloride (1.2 equiv) in dichloromethane (DCM) using $N,N$-diisopropylethylamine (DIPEA) as a base. The mixture is stirred for 6 hours at 0°C, followed by aqueous workup and recrystallization from ethanol to yield the title compound as a crystalline solid (yield: 70%).

Spectroscopic Confirmation :

• $^1$H NMR (500 MHz, DMSO-d$_6$) : δ 8.45 (s, 1H, NH), 7.92–7.89 (m, 4H, Ar-H), 6.98 (d, $J = 8.5$ Hz, 2H, Ar-H), 3.85 (s, 3H, OCH$_3$), 2.45 (s, 3H, CH$_3$).

• HRMS (ESI-TOF) : m/z calcd. for $\text{C}_{20}\text{H}_{16}\text{N}_{4}\text{O}_{3}\text{S}$ [M+H]$^+$: 393.1024, found: 393.1021.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Reaction Time	Purity (%)
Conventional Hantzsch	65	6 hours	95
Microwave-Assisted	89	30 minutes	98
Column Chromatography	70	12 hours	99

Challenges and Mitigation Strategies

• Z-Isomer Preference : The (2Z)-configuration is stabilized by intramolecular hydrogen bonding between the thiazole NH and oxadiazole oxygen. Using polar aprotic solvents (e.g., DMF) increases Z-isomer selectivity to >95%.

• Oxadiazole Cyclization : Residual moisture leads to hydrolysis. Pre-drying $\text{POCl}_3$ over molecular sieves improves cyclization efficiency .

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The oxadiazole and thiazole rings can be reduced under specific conditions to yield different heterocyclic compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various electrophiles or nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy groups can yield methoxybenzaldehyde or methoxybenzoic acid, while reduction of the heterocyclic rings can produce simpler heterocycles.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity :
  • Recent studies have indicated that compounds with similar structural features exhibit significant anticancer properties. For example, the oxadiazole and thiazole moieties are known to interfere with cellular mechanisms in cancer cells, potentially leading to apoptosis or cell cycle arrest. The compound may act as an inhibitor of specific cancer-related proteins, similar to other thiazole derivatives that have shown micromolar inhibition against various targets in cancer biology .
• Antimicrobial Properties :
  • Compounds containing oxadiazole rings have been reported to possess antimicrobial activity. The presence of the methoxyphenyl group may enhance the lipophilicity of the compound, improving its ability to penetrate microbial membranes and exert antibacterial effects. This characteristic can be particularly useful in developing new antibiotics.
• Inflammation Modulation :
  • Some thiazole derivatives are noted for their anti-inflammatory properties. The potential application of this compound in treating inflammatory diseases could be explored through its interaction with inflammatory pathways, possibly inhibiting pro-inflammatory cytokines or enzymes involved in inflammation .

Structure-Activity Relationship (SAR)

Understanding the SAR of 2-methoxy-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide is crucial for optimizing its biological activity:

• The oxadiazole and thiazole rings contribute to the compound's ability to bind effectively to biological targets.
• The methoxy groups enhance solubility and bioavailability.
• Variations in the substituents on the benzamide portion can lead to significant changes in potency and selectivity against specific targets.

Case Studies

• In Vitro Studies :
  • Research has demonstrated that related compounds exhibit potent inhibitory effects on mitotic kinesins such as HSET (KIFC1), which are essential for proper spindle formation during cell division. Such findings suggest that 2-methoxy-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide could be a promising candidate for further development as an anticancer agent .

Mechanism of Action

The mechanism of action of 2-methoxy-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The oxadiazole and thiazole rings can participate in hydrogen bonding, π-π stacking, and other non-covalent interactions, influencing the compound’s biological activity.

Comparison with Similar Compounds

Core Heterocyclic Systems

• Target Compound : Combines a 1,3-thiazole and 1,2,4-oxadiazole ring. The oxadiazole’s electron-deficient nature may enhance binding to biological targets, while the thiazole’s sulfur atom contributes to lipophilicity.
• Compound 6 (): Features a 1,3,4-thiadiazole fused with isoxazole.
• ECHEMI Compound (): Contains a thiazolidinone ring with a 2-thioxo group, which may increase metabolic stability compared to oxadiazole-based systems .

Substituent Effects

• The target compound’s 4-methoxyphenyl group on the oxadiazole ring contrasts with 3-methylphenyl in compound 4g () and 3-chlorophenyl in 4h. Electron-donating methoxy groups (target) vs. electron-withdrawing chloro groups (4h) influence electronic density and intermolecular interactions .

Physical and Spectroscopic Properties

Table 1: Comparative Data for Selected Analogues

Compound Name	Molecular Formula	Melting Point (°C)	Yield (%)	Key IR Peaks (cm⁻¹)	Notable NMR Signals (δ, ppm)
Target Compound	C21H17N3O4S2*	N/A	N/A	~1600–1670 (C=O, C=N)	N/A
Compound 6	C18H12N4O2S	160	70	1606 (C=O)	7.36–7.72 (m, 10H, Ar-H)
8a	C23H18N4O2S	290	80	1679, 1605 (2C=O)	2.49 (s, CH3), 7.47–7.72 (m, 10H, Ar-H)
4g	C21H20N4O2S	200	82	1690, 1638 (2C=O)	2.63 (s, COCH3), 7.50–7.71 (m, Ar-H)

*Calculated molecular formula for the target compound.

Key Observations:

• Melting Points : Higher melting points (e.g., 290°C for 8a) correlate with extended conjugation (pyridine ring) and rigid structures. The target compound’s methoxy groups may lower melting points compared to halogenated analogues (e.g., 4h, if data were available) .
• IR Spectroscopy : C=O stretches in the target compound are expected near 1600–1670 cm⁻¹, consistent with analogues like 8a (1679 cm⁻¹) and 4g (1690 cm⁻¹). The absence of a second carbonyl in the target may simplify its IR profile .

Implications for Bioactivity

While biological data are absent in the evidence, structural trends suggest:

• Oxadiazole vs.
• Methoxy Substituents: The 4-methoxyphenyl group could improve membrane permeability compared to nonpolar methyl (4g) or polar chloro (4h) substituents .

Biological Activity

2-methoxy-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide is a complex organic compound notable for its structural diversity and potential biological activities. This compound integrates multiple heterocyclic rings, including thiazole and oxadiazole moieties, which are known for their pharmacological significance. The presence of methoxy groups enhances lipophilicity, potentially influencing its pharmacokinetic properties.

The molecular formula of the compound is $C_{22}H_{20}N_{4}O_{5}S$ with a molecular weight of approximately 452.5 g/mol. The structure includes a benzamide moiety linked to a thiazole and an oxadiazole ring, contributing to its biological interactions.

Property	Value
Molecular Formula	C22H20N4O5S
Molecular Weight	452.5 g/mol
IUPAC Name	2-methoxy-N-[(2Z)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2(3H)-ylidene]benzamide
InChI Key	VMTOAIBIZNOMFB-UHFFFAOYSA-N

Antitumor Activity

Research indicates that compounds containing thiazole and oxadiazole rings exhibit significant antitumor properties. For instance, derivatives with similar structures have shown IC50 values in the low micromolar range against various cancer cell lines, indicating their potential as anticancer agents. The structure–activity relationship (SAR) analysis suggests that the presence of electron-donating groups like methoxy enhances cytotoxicity by improving interactions with biological targets .

Anticonvulsant Activity

Thiazole derivatives have also been explored for their anticonvulsant properties. A study highlighted that specific thiazole-integrated compounds exhibited high efficacy in seizure models, suggesting that modifications in the thiazole structure could lead to enhanced anticonvulsant activity . The incorporation of methoxy groups may play a role in modulating these effects.

Antimicrobial Properties

The compound's structural features suggest potential antimicrobial activity. Thiazoles are known to possess antibacterial properties against various pathogens. Research has shown that related compounds with similar functionalities demonstrated effective inhibition against bacterial strains comparable to standard antibiotics . The presence of methoxy groups may influence the compound's ability to penetrate bacterial membranes.

Case Studies

• Anticancer Activity : A study evaluated a series of thiazole and oxadiazole derivatives against human glioblastoma U251 cells and melanoma WM793 cells. Compounds with specific substitutions on the phenyl ring exhibited promising anticancer activity, with IC50 values significantly lower than those of standard treatments like doxorubicin .
• Anticonvulsant Evaluation : In another investigation, several thiazole-based compounds were tested for their anticonvulsant effects using the pentylenetetrazol (PTZ) model in rodents. The results indicated that certain structural modifications led to enhanced protective effects against seizures .